3,4-Dichloro-1-methyl-5-(propylsulfanyl)-1H-pyrazole

• CAS No.: 93561-31-0
• Molecular Formula: C7H10Cl2N2S
• Molecular Weight: 225.14 g/mol
• IUPAC Name: 3,4-dichloro-1-methyl-5-propylsulfanylpyrazole
• InChI: InChI=1S/C7H10Cl2N2S/c1-3-4-12-7-5(8)6(9)10-11(7)2/h3-4H2,1-2H3
• InChI Key: PBQTVPDWAAIGLM-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(C(=NN1C)Cl)Cl

Description

3,4-Dichloro-1-methyl-5-(propylsulfanyl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H10Cl2N2S and its molecular weight is 225.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 4.9 g (0.064 moles) propanthiol and 3 g (0.054 moles) potassium hydroxide in 50 ml dimethylsulfoxide was heated (at about 120° C.) for thirty minutes. Then 10 g (0.054 moles) 1-methyl-3,4,5-trichloropyrazole was added in one portion. Heating (at about 120° C.) of the stirred reaction mixture was continued for about 6 hours. The reaction mixture was allowed to cool. The reaction mixture was added to water (about 50 ml); the resulting mixture was extracted with ether. The etheral phase was separated, washed with water twice, and dried over magnesium sulfate. The solvent was then stripped. The product was distilled out at 124° C. under high vacuum and heat.